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Compound of Interest

Trimethylphenylammonium
Compound Name:
hydroxide

Cat. No.: B155177

This technical guide provides a comprehensive overview of the physical properties of
trimethylphenylammonium hydroxide solution, tailored for researchers, scientists, and
professionals in drug development. This document collates available data, presents itin a
structured format, and outlines relevant experimental methodologies.

Chemical Identity

Trimethylphenylammonium hydroxide, a quaternary ammonium salt, is a versatile
compound utilized in various chemical applications.

Identifier Value

IUPAC Name trimethyl(phenyl)azanium;hydroxide

Synonyms Phenyltrimej[hy.lammoniurﬁ hydroxide, TMAH,
Trimethylanilinium hydroxide[1][2][3][4]1[5]1[6][7]

CAS Number 1899-02-1[3][6]

Molecular Formula COH15NO[1][2][3][6]

Molecular Weight 153.22 g/mol [1][2][3][5][6]

Chemical Structure [OH-].C--INVALID-LINK--(C)clcccecl
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Physical Properties

The physical properties of trimethylphenylammonium hydroxide are predominantly available

for its solutions, as the anhydrous solid is less common. These properties are highly dependent

on the solvent and the concentration of the solution.

Table 1: Physical Properties of Trimethylphenylammonium Hydroxide Solutions

Property Value Solution Details
o 0.1M in methanol, 20-30% in
Appearance Clear, colorless liquid[1][2][3] )
water, ~8.5% in methanol
Solubility Miscible[1] In water
Density 0.8 g/mL[1] 0.1M in methanol

0.790 g/mL[3]

~8.5% in methanol

Boiling Point

64 °C[1]

0.1M in methanol

65 °C[3][6]

~8.5% in methanol

Melting Point

195 °C (lit.)[8]

Data likely for the solid

compound, not a solution.

Flash Point

10 °C / 50 °F[1][4][9]

0.1M in methanol

11 °C /51.8 °F (closed cup)[5]

~0.5 M in methanol

Not Applicable

Aqueous solution[10][11]

Refractive Index

1.395 (at 20°C)[3][12]

~25% in H20 (1.68 M)

Viscosity

Not available[1]

Experimental Protocols

Detailed experimental procedures for determining the physical properties of liquid solutions are

outlined below. These are standard methodologies applicable to trimethylphenylammonium

hydroxide solutions.
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3.1. Determination of Density

The density of a liquid solution can be accurately measured using a pycnometer or a digital
density meter.

e Using a Pycnometer:
o Clean and dry the pycnometer thoroughly and determine its empty weight (m1).

o Fill the pycnometer with distilled water of a known temperature and weigh it (m2). The
density of water at this temperature is known.

o Calculate the volume of the pycnometer (V) using the formula: V = (m2 - m1) / p_water.

o Empty and dry the pycnometer, then fill it with the trimethylphenylammonium hydroxide
solution at the same temperature and weigh it (m3).

o The density of the solution (p_solution) is then calculated as: p_solution = (m3 - m1) / V.
e Using a Digital Density Meter:

o Calibrate the instrument with dry air and distilled water according to the manufacturer's
instructions.

o Inject the trimethylphenylammonium hydroxide solution into the measuring cell.

o The instrument will directly display the density of the solution, often with temperature
control.

3.2. Determination of Boiling Point
The boiling point can be determined using a simple distillation apparatus.

e Place a sample of the trimethylphenylammonium hydroxide solution in a round-bottom
flask.

¢ Add a few boiling chips to ensure smooth boiling.
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e Set up a distillation apparatus with a condenser and a thermometer. The thermometer bulb
should be positioned just below the side arm of the distillation head.

o Heat the flask gently. The temperature at which the liquid boils and the vapor condenses on
the thermometer bulb is recorded as the boiling point. This temperature should remain
constant during the distillation of a pure substance.

3.3. Determination of Refractive Index
A refractometer is used to measure the refractive index of a liquid.
o Calibrate the refractometer using a standard liquid with a known refractive index.

e Place a few drops of the trimethylphenylammonium hydroxide solution on the prism of
the refractometer.

o Close the prism and allow the temperature to stabilize.

o Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

¢ Read the refractive index value from the scale.

Applications and Logical Workflow

Trimethylphenylammonium hydroxide is a well-known phase transfer catalyst. Its role is to
facilitate the transport of reactants between immiscible phases (e.g., an aqueous phase and an
organic phase), thereby increasing the reaction rate.
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Caption: Workflow of Trimethylphenylammonium Hydroxide as a Phase Transfer Catalyst.

In gas chromatography, trimethylphenylammonium hydroxide is used as a derivatizing
agent, particularly for the on-column methylation of fatty acids and other compounds with active
hydrogens.
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Caption: Workflow for GC Derivatization using Trimethylphenylammonium Hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. Trimethylphenylammonium hydroxide | CO9H15NO | CID 15913 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemimpex.com [chemimpex.com]

4. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b155177?utm_src=pdf-body-img
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/product/b155177?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/28086.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.chemimpex.com/products/36834
https://www.fishersci.com/store/msds?partNumber=AC422020025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Trimethylphenylammonium hydroxide (CH3)3N(OH)C6H5 methanol 0.5M, for GC
derivatization, LiChropur 1899-02-1 [sigmaaldrich.com]

e 6. chemimpex.com [chemimpex.com]

e 7.thomassci.com [thomassci.com]

e 8. echemi.com [echemi.com]

e 9. lookchem.com [lookchem.com]

e 10. Trimethylphenylammonium hydroxide 25 water 1.68 M 1899-02-1 [sigmaaldrich.com]
e 11. Trimethylphenylammonium hydroxide 25 water 1.68 M 1899-02-1 [sigmaaldrich.com]
e 12. Trimethylphenylammonium hydroxide 25 water 1.68 M 1899-02-1 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Trimethylphenylammonium Hydroxide Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b155177#physical-properties-of-
trimethylphenylammonium-hydroxide-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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